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Compound of Interest

Compound Name: LY-2584702 tosylate salt

Cat. No.: B15604538

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of LY-2584702 tosylate salt, a selective

inhibitor of the p70 ribosomal S6 kinase (p70S6K). This document outlines its core mechanism

of action, presents key quantitative data, details experimental protocols, and visualizes its role

in cellular signaling pathways.

Core Compound Information
Parameter Value Reference

Compound Name LY-2584702 Tosylate Salt [1][2]

Synonym LYS6K2 [3][4]

CAS Number 1082949-68-5 [1][2][3][4]

Molecular Formula C₂₈H₂₇F₄N₇O₃S [2]

Molecular Weight 617.62 g/mol [1][2]

Mechanism of Action
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LY-2584702 is a potent and selective, ATP-competitive inhibitor of p70S6K.[5][6] p70S6K is a

serine/threonine kinase that functions downstream of the PI3K/Akt/mTOR signaling pathway.[7]

[8] By inhibiting p70S6K, LY-2584702 prevents the phosphorylation of the S6 ribosomal protein,

a key component of the 40S ribosomal subunit.[7][8] This disruption of ribosomal function leads

to a decrease in protein synthesis and, consequently, a reduction in cell proliferation.[7] The

p70S6K pathway is frequently upregulated in various cancers, making it a target for

antineoplastic therapies.[7]

Signaling Pathway
The following diagram illustrates the position of LY-2584702 within the PI3K/Akt/mTOR

signaling cascade.
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Figure 1: Simplified PI3K/Akt/mTOR signaling pathway and the inhibitory action of LY-2584702.
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Quantitative Efficacy Data
The inhibitory activity and efficacy of LY-2584702 have been quantified in various assays, as

summarized below.

In Vitro Inhibitory Activity
Target/Assay IC₅₀ Value Cell Line Reference

p70S6K (Cell-free

assay)
4 nM - [1][3]

S6K1 (Enzyme assay) 2 nM - [5]

pS6 Phosphorylation 0.1 - 0.24 µM
HCT116 Colon

Cancer
[5][8][9]

pS6 Phosphorylation 100 nM - [5]

MSK2 and RSK

(Enzyme assay)
58 - 176 nM - [5]

In Vivo Efficacy
Animal Model Dosage Outcome Reference

HCT116 Colon

Carcinoma Xenograft
2.3 mg/kg

TMED₅₀ (Threshold

Minimum Effective

Dose 50%)

[3][5][8]

HCT116 Colon

Carcinoma Xenograft
10 mg/kg

TMED₉₀ (Threshold

Minimum Effective

Dose 90%)

[5][8]

U87MG Glioblastoma

& HCT116 Xenografts

2.5 mg/kg & 12.5

mg/kg (BID)

Significant single-

agent efficacy
[5][9]

Clinical Trial Data (Phase I)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.selleckchem.com/products/ly2584702-tosylate.html
https://www.caymanchem.com/product/15320/ly2584702-tosylate
https://www.medchemexpress.com/LY-2584702-tosylate-salt.html
https://www.medchemexpress.com/LY-2584702-tosylate-salt.html
https://www.apexbt.com/ly2584702.html
https://www.selleckchem.com/products/ly2584702.html
https://www.medchemexpress.com/LY-2584702-tosylate-salt.html
https://www.medchemexpress.com/LY-2584702-tosylate-salt.html
https://www.caymanchem.com/product/15320/ly2584702-tosylate
https://www.medchemexpress.com/LY-2584702-tosylate-salt.html
https://www.apexbt.com/ly2584702.html
https://www.medchemexpress.com/LY-2584702-tosylate-salt.html
https://www.apexbt.com/ly2584702.html
https://www.medchemexpress.com/LY-2584702-tosylate-salt.html
https://www.selleckchem.com/products/ly2584702.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Population Reference

Maximum Tolerated

Dose (MTD)

75 mg BID or 100 mg

QD

Patients with

advanced solid tumors
[10]

Experimental Protocols
Detailed methodologies for key experiments involving LY-2584702 are provided below.

In Vitro Cell Proliferation Assay
Cell Lines: A549 and SK-MES-1 human lung carcinoma cells.[2]

Protocol:

Cells are seeded in 96-well plates at a density of 5 x 10³ cells per well.[2]

The cells are treated with varying concentrations of LY-2584702 (e.g., starting from 0.1 µM

for A549 and 0.6 µM for SK-MES-1) for 24 hours. A DMSO-treated group serves as the

negative control.[2][5]

Cell proliferation is measured every 24 hours by detecting absorbance at 450 nm using a

suitable assay (e.g., CCK-8).[2]

Workflow Diagram:
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Figure 2: Workflow for a typical in vitro cell proliferation assay.

In Vivo Xenograft Studies
Animal Models: Mice with U87MG glioblastoma or HCT116 colon carcinoma xenografts.[5][9]
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Drug Formulation: LY-2584702 is prepared in a vehicle such as 0.25% Tween-80 and 0.05%

antifoam for oral administration.[2]

Protocol:

Tumor cells (e.g., EOMA cells) are implanted in nu/nu mice.[5]

Once tumors are established, mice are treated with LY-2584702, typically administered

orally twice daily (BID) at doses such as 12.5 mg/kg.[2][9]

Tumor growth is monitored over a set period (e.g., 14 days).[5]

At the end of the study, tumors can be excised for further analysis, such as Western

blotting to determine the phosphorylation status of S6.[5]

Solubility and Stock Solution Preparation
Solvents: LY-2584702 tosylate salt is soluble in DMSO.[1][2] For in vivo studies, complex

vehicles are often required.

Stock Solution Preparation (In Vitro):

Dissolve LY-2584702 tosylate salt in DMSO to create a high-concentration stock solution

(e.g., 10.25 mg/mL). Warming and sonication may be necessary to fully dissolve the

compound.[2]

Store the stock solution at -20°C or -80°C for long-term stability.[2][5][8]

Vehicle Preparation (In Vivo Example):

Prepare a stock solution in DMSO.

Sequentially add PEG300, Tween-80, and saline to the DMSO stock to achieve the final

desired concentration and vehicle composition (e.g., 10% DMSO, 40% PEG300, 5%

Tween-80, 45% saline).[2] The mixed solution should be used immediately.[1]

Conclusion
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LY-2584702 tosylate salt is a well-characterized, selective p70S6K inhibitor with demonstrated

in vitro and in vivo activity. Its mechanism of action through the PI3K/Akt/mTOR pathway

provides a clear rationale for its investigation in oncology and other areas where this pathway

is dysregulated. The data and protocols presented in this guide offer a comprehensive resource

for researchers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. caymanchem.com [caymanchem.com]

4. LY2584702 (tosylate) | CAS 1082949-68-5 | Cayman Chemical | Biomol.com [biomol.com]

5. medchemexpress.com [medchemexpress.com]

6. LY2584702 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

7. Facebook [cancer.gov]

8. apexbt.com [apexbt.com]

9. selleckchem.com [selleckchem.com]

10. A phase I trial of LY2584702 tosylate, a p70 S6 kinase inhibitor, in patients with advanced
solid tumours - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [LY-2584702 Tosylate Salt: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604538/docs#ly-2584702-tosylate-salt-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15604538/docs?utm_src=pdf-body#ly-2584702-tosylate-salt-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15604538?utm_src=pdf-custom-synthesis#bc-rfq
https://www.selleckchem.com/products/ly2584702-tosylate.html
https://file.medchemexpress.com/batch_PDF/HY-12493A/LY-2584702-tosylate-salt-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/15320/ly2584702-tosylate
https://www.biomol.com/products/chemicals/biochemicals/ly2584702-tosylate-cay15320-1
https://www.medchemexpress.com/LY-2584702-tosylate-salt.html
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=8248
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=8248
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/p70s6k-inhibitor-ly2584702
https://www.apexbt.com/ly2584702.html
https://www.selleckchem.com/products/ly2584702.html
https://pubmed.ncbi.nlm.nih.gov/24440085/
https://pubmed.ncbi.nlm.nih.gov/24440085/
https://www.benchchem.com/product/b15604538/docs#ly-2584702-tosylate-salt-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15604538/docs#ly-2584702-tosylate-salt-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15604538/docs#ly-2584702-tosylate-salt-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15604538/docs#ly-2584702-tosylate-salt-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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